Cas no 160383-43-7 (3-(1-Methylethoxy)-2-benzofurancarboxylic acid)

• Product Name: 3-(1-Methylethoxy)-2-benzofurancarboxylic acid
• CAS No: 160383-43-7
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 4702311
• Update Time: 2025-05-23

3-(1-Methylethoxy)-2-benzofurancarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylethoxy)-2-benzofurancarboxylic acid
• 3-Isopropoxybenzofuran-2-carboxylic acid
• XAGFBPDWZBXKKL-UHFFFAOYSA-N
• 3-Isopropoxy-benzofuran-2-carboxylic acid
• 3-(1-Methylethoxy)-2-benzofurancarboxylic acid

• Inchi： 1S/C12H12O4/c1-7(2)15-10-8-5-3-4-6-9(8)16-11(10)12(13)14/h3-7H,1-2H3,(H,13,14)
• InChI Key： XAGFBPDWZBXKKL-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=C(C(=O)O)OC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Topological Polar Surface Area: 59.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(1-Methylethoxy)-2-benzofurancarboxylic acid

Recent Advances in the Study of 3-(1-Methylethoxy)-2-benzofurancarboxylic acid (CAS: 160383-43-7)

3-(1-Methylethoxy)-2-benzofurancarboxylic acid (CAS: 160383-43-7) is a benzofuran derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of anti-inflammatory and anticancer activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological effects, and future research directions.

The synthesis of 3-(1-Methylethoxy)-2-benzofurancarboxylic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method using palladium-based catalysts, which significantly enhanced the efficiency of the synthetic pathway. The compound's structural features, including the benzofuran core and the isopropoxy substituent, are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that 3-(1-Methylethoxy)-2-benzofurancarboxylic acid exhibits potent anti-inflammatory effects by inhibiting key signaling pathways such as NF-κB and MAPK. In vitro and in vivo studies have shown that the compound reduces the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate oxidative stress has been linked to its protective effects in neurodegenerative models.

In the context of oncology, recent research has explored the compound's anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(1-Methylethoxy)-2-benzofurancarboxylic acid induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of intrinsic apoptotic pathways. The compound's selectivity for cancer cells over normal cells suggests a favorable safety profile, although further preclinical studies are needed to validate these findings.

Despite these promising results, challenges remain in the development of 3-(1-Methylethoxy)-2-benzofurancarboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through advanced drug formulation and delivery strategies. Future research should also focus on elucidating the compound's molecular targets and exploring its potential in combination therapies.

In conclusion, 3-(1-Methylethoxy)-2-benzofurancarboxylic acid represents a versatile scaffold with significant therapeutic potential. Ongoing research efforts are expected to further unravel its mechanisms of action and expand its applications in drug discovery. The integration of computational modeling and high-throughput screening techniques may accelerate the development of derivatives with enhanced efficacy and reduced toxicity, paving the way for clinical translation.